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Compound of Interest

Compound Name:
Chloro(1,5-

cyclooctadiene)rhodium(I) dimer

CAS No.: 12092-47-6

Cat. No.: B042853

Get Quote

In the landscape of modern catalysis, few precursors are as ubiquitous and versatile as

Chloro(1,5-Cyclooctadiene)Rhodium(I) Dimer, commonly denoted as [Rh(COD)Cl]₂. Its

importance as a starting material for the synthesis of a vast array of homogeneous catalysts

cannot be overstated. These catalysts are pivotal in numerous organic transformations,

including asymmetric hydrogenation, hydroformylation, and C-H activation, which are

fundamental processes in drug discovery and development.

This guide is crafted to provide a comprehensive technical overview of the core physical

properties of [Rh(COD)Cl]₂. It is designed not as a rigid data sheet, but as a narrative that

weaves together fundamental data with the practical insights gained from years of hands-on

experience. Understanding these properties is not merely an academic exercise; it is the

bedrock upon which reliable, reproducible, and scalable catalytic processes are built. From

ensuring the quality of the starting material to designing robust reaction conditions, a deep

appreciation for the physical characteristics of this pivotal precursor is paramount.

Molecular and Structural Characteristics
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[Rh(COD)Cl]₂ is an organorhodium complex with the chemical formula C₁₆H₂₄Cl₂Rh₂.[1] Its

formal name is di-μ-chloro-bis(η⁴-1,5-cyclooctadiene)dirhodium(I).[2] The compound exists as a

dimer, with two rhodium centers bridged by two chloride ligands. Each rhodium atom is also

coordinated to a 1,5-cyclooctadiene (COD) ligand.

The geometry around each rhodium(I) center is approximately square planar, a common

coordination geometry for d⁸ metal complexes. The Rh₂Cl₂ core is nearly planar.[1] This

structural arrangement confers a notable stability to the complex, making it a convenient and

air-stable precursor for a wide range of catalytic applications.[3]

Below is a representation of the molecular structure of [Rh(COD)Cl]₂.

Figure 1: A simplified 2D representation of the dimeric structure of [Rh(COD)Cl]₂.

Core Physical Properties: A Tabulated Summary
For ease of reference and comparison, the fundamental physical properties of [Rh(COD)Cl]₂

are summarized in the table below. These values are critical for experimental design, from

calculating molar quantities to selecting appropriate solvents and reaction temperatures.

Property Value Source(s)

Chemical Formula C₁₆H₂₄Cl₂Rh₂ [4]

Molecular Weight 493.08 g/mol [4]

Appearance
Yellow to orange-brown

crystalline powder
[2][4][5]

Melting Point 243 °C (with decomposition) [2]

Density 1.93 g/cm³ [1]

Rhodium Content ~41.74% [4]

Solubility Profile: A Practical Perspective
The solubility of [Rh(COD)Cl]₂ is a critical parameter for its use in homogeneous catalysis.

While quantitative solubility data is not extensively reported in the literature, a qualitative
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understanding is well-established and sufficient for most practical applications.

High Solubility: Dichloromethane, Chloroform.[5]

Moderate Solubility: Acetone, Acetic Acid.[5]

Slight Solubility: Methanol, Ethanol, Diethyl ether, Benzene.[5]

Insoluble: Water, Hexane, Pentane.[5]

Expert Insight: The high solubility in chlorinated solvents like dichloromethane and chloroform

makes them the solvents of choice for many reactions and for the preparation of derivative

catalysts. The insolubility in alkanes such as hexane and pentane is frequently exploited for the

purification of [Rh(COD)Cl]₂ and its products by precipitation. For instance, after a reaction in

dichloromethane, the addition of hexane can induce the precipitation of the desired rhodium

complex, leaving more soluble impurities in the supernatant.

Stability and Handling: Ensuring Experimental
Integrity
While [Rh(COD)Cl]₂ is considered relatively air-stable for an organometallic compound, proper

handling and storage are crucial to maintain its catalytic activity and ensure the safety of the

researcher.

Thermal Stability: The compound decomposes at its melting point of 243 °C.[2] Although

detailed TGA/DSC data is not readily available in the public domain, it is known that

prolonged heating, even below the decomposition temperature, can lead to degradation.

Atmospheric Stability: The solid is relatively stable in air for short periods.[3] However, for

long-term storage and to ensure the highest catalytic activity, it should be stored under an

inert atmosphere (e.g., argon or nitrogen).[5] Solutions of [Rh(COD)Cl]₂ are more susceptible

to oxidation and should be handled under inert conditions.

Hygroscopicity: The compound is hygroscopic and should be protected from moisture.[5]

Safe Handling Protocol:
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Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and

appropriate chemical-resistant gloves.

Inert Atmosphere: For weighing and transferring the solid, especially for sensitive catalytic

applications, it is best practice to use a glovebox or a Schlenk line.

Storage: Store the solid in a tightly sealed container, preferably in a desiccator or a glovebox,

under an inert atmosphere and refrigerated (2-8 °C).[5]

Disposal: Dispose of rhodium-containing waste in accordance with local, state, and federal

regulations. Generally, this involves collection in a designated, labeled waste container for

hazardous materials.[6][7][8]

Spectroscopic and Crystallographic
Characterization
A thorough characterization of [Rh(COD)Cl]₂ is essential to confirm its identity and purity. The

following sections detail the expected spectroscopic and crystallographic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (in CDCl₃): The proton NMR spectrum is a key tool for confirming the presence of the

cyclooctadiene ligand. The spectrum typically shows two main regions of interest:[5]

Olefinic Protons: A multiplet around δ 4.3 ppm corresponding to the protons of the C=C

double bonds coordinated to the rhodium center.

Aliphatic Protons: A broader multiplet between δ 1.7 and 2.6 ppm arising from the methylene

protons of the COD ligand.

¹³C NMR: The carbon-13 NMR spectrum provides further confirmation of the COD ligand's

coordination. While a clearly assigned spectrum is not consistently reported across the

literature, the expected chemical shifts are:

Olefinic Carbons: Resonances for the double-bonded carbons coordinated to rhodium.

Aliphatic Carbons: Resonances for the methylene carbons of the COD ligand.
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The following DOT graph illustrates a general workflow for NMR characterization.
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Prepare Sample
(~5-10 mg in ~0.6 mL CDCl₃)

in an NMR tube under inert atmosphere

Acquire ¹H NMR Spectrum Acquire ¹³C NMR Spectrum

Process and Analyze ¹H Spectrum
- Chemical Shifts

- Integration
- Multiplicity

Correlate ¹H and ¹³C Data
with Expected Structure

Process and Analyze ¹³C Spectrum
- Chemical Shifts
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Dissolve Crude [Rh(COD)Cl]₂
in minimum hot Dichloromethane

Hot Gravity Filtration
(if insoluble impurities are present)

Slowly Add Hexane or Diethyl Ether
at room temperature

Cool in an Ice Bath
to maximize crystal formation

Collect Crystals by Vacuum Filtration

Wash Crystals with Cold Hexane

Dry Crystals Under Vacuum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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